2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one
Overview
Description
2-Methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one, also known as MMDA-1, is an organic compound belonging to the isoquinoline family. It is a monoamine-based compound with a molecular formula of C10H13NO. MMDA-1 is a research chemical that has been studied for its potential therapeutic and recreational applications. The compound is a derivative of the naturally occurring neurotransmitter dopamine, and has been found to have pharmacological properties similar to those of amphetamine-type stimulants.
Scientific Research Applications
2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one has been studied extensively in the scientific community for its potential therapeutic and recreational applications. It has been found to have a range of effects on the central nervous system, including acting as a psychostimulant, antidepressant, anxiolytic, and hallucinogen. It has also been studied for its potential to treat various neurological disorders, including Parkinson’s disease, Alzheimer’s disease, and schizophrenia.
Mechanism of Action
The exact mechanism of action of 2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one is not yet fully understood. However, it is believed to act as a monoamine reuptake inhibitor, blocking the reuptake of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in a range of effects on mood, behavior, and cognition.
Biochemical and Physiological Effects
2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one has been found to have a range of biochemical and physiological effects. It has been found to act as a psychostimulant, increasing alertness, attention, and physical energy. It has also been found to have antidepressant and anxiolytic effects, as well as hallucinogenic effects. In addition, it has been found to have a range of effects on the cardiovascular system, including increased heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, making it a cost-effective option for laboratory experiments. It also has a wide range of effects on the central nervous system, making it an ideal candidate for studying the effects of psychoactive compounds. However, there are some limitations to using 2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one in laboratory experiments, such as its instability in solution and its tendency to form crystals.
Future Directions
The potential applications of 2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one are still being explored, and there are a number of future directions for research. These include further studies into the potential therapeutic applications of 2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one, as well as studies into its potential recreational effects. Additionally, further studies into the biochemical and physiological effects of 2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one are needed to better understand its mechanism of action. Finally, further research into the synthesis of 2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one is needed to improve the efficiency and cost-effectiveness of the synthesis process.
Synthesis Methods
The synthesis of 2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one is relatively simple and can be achieved using a variety of methods. The most common method involves the reaction of 2-methyl-3-(methylamino)-1,2-dihydroisoquinoline with a strong base such as potassium hydroxide. The reaction produces a salt of the compound, which can then be extracted from the reaction mixture and purified. The purification process typically involves recrystallization from a suitable solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one involves the condensation of 2-methyl-1,2-dihydroisoquinolin-1-one with methylamine followed by reduction of the resulting imine to the corresponding amine.", "Starting Materials": [ "2-methyl-1,2-dihydroisoquinolin-1-one", "Methylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1,2-dihydroisoquinolin-1-one in methanol.", "Step 2: Add methylamine to the solution and stir at room temperature for 24 hours.", "Step 3: Add hydrochloric acid to the reaction mixture to adjust the pH to 4-5.", "Step 4: Add sodium borohydride to the reaction mixture and stir for 2 hours at room temperature.", "Step 5: Quench the reaction by adding water and extract the product with ethyl acetate.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product, 2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one." ] } | |
CAS RN |
56100-57-3 |
Product Name |
2-methyl-3-(methylamino)-1,2-dihydroisoquinolin-1-one |
Molecular Formula |
C11H12N2O |
Molecular Weight |
188.2 |
Purity |
80 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
